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Compound of Interest

Compound Name: M3541

Cat. No.: B1193091

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and storage conditions for M3541,
a potent and selective ATM inhibitor. Adherence to these guidelines is crucial for ensuring the
integrity and activity of the compound in experimental settings.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for solid M3541?

Al: Solid M3541 should be stored in a dry, dark environment. For long-term storage, it is
recommended to keep it at -20°C, which ensures stability for up to three years. For short-term
storage, 4°C is acceptable for up to two years.

Q2: How should | store M3541 once it is dissolved in a solvent?

A2: The stability of M3541 in solution is dependent on the solvent and storage temperature. For
optimal stability, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.
Store aliquots at -80°C for up to one year or at -20°C for up to one month.[1]

Q3: What solvents are recommended for reconstituting M3541?

A3: M3541 is soluble in DMSO, with a solubility of up to 11 mg/mL.[1] It is also soluble in
Ethanol at 3 mg/mL, but insoluble in water.[1] For in vivo studies, specific formulations using
solvents like PEG300, Tween-80, and corn oil are recommended.
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Q4: Can | store M3541 solutions at room temperature?

A4: 1t is not recommended to store M3541 solutions at room temperature for extended periods.
Once prepared, mixed solutions for experimental use should be used immediately for best
results.[1]

Q5: Is M3541 sensitive to light?

A5: While specific photostability data is not readily available, it is good laboratory practice to
store M3541, both in solid and solution form, protected from light to prevent potential
degradation.

Data Summary Tables

Table 1. M3541 Solid Form Storage Conditions and Stability

Storage Temperature Duration Additional Notes

Recommended for long-term

-20°C 3 years
storage.[1]
Suitable for short-term storage.
4°C 2 years
[2]
) Stable for the duration of
Ambient Weeks o
shipping.[3]
Table 2: M3541 in Solvent Storage Conditions and Stability
Storage Temperature Duration Solvent
-80°C 1 year Aliquoted stock solutions.[1]
-20°C 1 month Aliguoted stock solutions.[1]
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Issue

Potential Cause

Recommended Solution

Compound precipitation in

stock solution

- Solution concentration is too
high.- Improper storage (e.g.,
repeated freeze-thaw cycles).-
Use of old or moisture-
absorbed DMSO.

- Gently warm the solution and
vortex or sonicate to
redissolve.- Prepare a fresh
stock solution at a lower
concentration.- Always use
fresh, anhydrous DMSO for
reconstitution.[1]- Aliquot the
stock solution to minimize

freeze-thaw cycles.

Inconsistent experimental

results

- Degradation of M3541 due to
improper storage.- Inaccurate
concentration of the stock

solution.

- Verify the storage conditions
and age of the M3541 stock.-
Prepare a fresh stock solution
from solid M3541.- Recalibrate
instruments used for

concentration measurement.

Difficulty dissolving M3541 in

vivo formulation

- Incorrect order of solvent

addition.- Insufficient mixing.

- Ensure solvents are added in
the specified order for the
formulation.- Use a vortex or
sonicator to ensure the
compound is fully dissolved

after each solvent addition.

Experimental Protocols & Workflows
M3541 Reconstitution and Storage Workflow

The following diagram outlines the general workflow for reconstituting and storing M3541.
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Solid M3541 Storage

Store at -20°C (long-term)
or 4°C (short-term)
in a dry, dark place

Retrieve from storage

Reconstitution

Reconstitute in fresh, anhydrous DMSO
to desired stock concentration

:

Vortex or sonicate
to ensure complete dissolution

Aliquoting & Storage

Aliquot stock solution into
single-use vials

:

Store at -80°C (up to 1 year)
or -20°C (up to 1 month)

Thaw one aliquot

Experimental Use

Prepare working solution from
a fresh or properly stored aliquot

:

Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for M3541 reconstitution and storage.
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M3541 Mechanism of Action: ATM Signaling Pathway

M3541 is a potent inhibitor of Ataxia Telangiectasia Mutated (ATM) kinase, a key protein in the
DNA damage response pathway. The diagram below illustrates the simplified signaling cascade
initiated by DNA double-strand breaks (DSBs) and the point of inhibition by M3541.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [M3541 Technical Support Center: Stability, Storage, and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193091#m3541-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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